2-Bromo-5-methylthiophene
Overview
Description
Synthesis Analysis
The synthesis of 2-Bromo-5-methylthiophene involves various methods. One approach is through the Suzuki coupling reaction of 4-bromo-5-methylthiophen-2-ylboronic acid and 4-iodonitrobenzene . Another method involves a selective halogen dance reaction upon lithiation of 2-bromo-5-methylthiophene with LDA under appropriate reaction conditions .Molecular Structure Analysis
The molecular structure of 2-Bromo-5-methylthiophene is characterized by a five-membered ring containing one sulfur atom. The InChI representation isInChI=1S/C5H5BrS/c1-4-2-3-5(6)7-4/h2-3H,1H3 . The compound’s canonical SMILES representation is CC1=CC=C(S1)Br . Chemical Reactions Analysis
2-Bromo-5-methylthiophene is an important intermediate in the synthesis of various biologically active compounds. It is known to undergo electrophilic substitution reactions, primarily at the 2-position . The hydrogen at the 2-position can also be easily replaced by metals, resulting in derivatives such as mercury and sodium .Physical And Chemical Properties Analysis
2-Bromo-5-methylthiophene has a density of 1.6±0.1 g/cm3 and a boiling point of 176.7±20.0 °C at 760 mmHg . The compound has a melting point of 58ºC . Its refractive index is 1.5673 at 20ºC .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs are of interest to many scientists as a potential class of biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Industrial Chemistry and Material Science
Thiophene derivatives are utilized in industrial chemistry and material science as corrosion inhibitors .
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors .
Organic Field-Effect Transistors (OFETs)
Thiophene derivatives are used in the fabrication of OFETs .
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of OLEDs .
Pharmacokinetics
2-Bromo-5-methylthiophene has applications in the field of pharmacokinetics .
Synthesis of Other Compounds
2-Bromo-5-methylthiophene can be used as a starting material in the synthesis of other complex organic compounds .
Pharmaceutical Industry
Given its properties, 2-Bromo-5-methylthiophene could be used in the pharmaceutical industry for the development of new drugs .
Material Science
It could be used in the development of new materials, given its potential to form stable structures .
Chemical Research
2-Bromo-5-methylthiophene could be used in chemical research, particularly in studies involving thiophene derivatives .
Industrial Applications
It could have potential industrial applications, given its stability and reactivity .
Environmental Science
Thiophene derivatives, including 2-Bromo-5-methylthiophene, could be studied for their environmental impact .
Preparation of Other Compounds
2-Bromo-5-methylthiophene has been used in the preparation of poly (3,3′′′-dimethyl- (2,2′:5′,2′:5′,2′′′)tetrathiophene)) . It was also used in the preparation of 2-bromo-3- (bromomethyl)thiophene .
Synthesis of Trisubstituted Furans
2-Bromo-5-methylthiophene can be used in the synthesis of trisubstituted furans . The choice of appropriate reaction parameters enables selective halogen dance reactions, affording 3-bromo-5-methylfurans upon quenching with various electrophiles .
Thiophene-Based Conjugated Polymers
2-Bromo-5-methylthiophene can be used in the synthesis of thiophene-based conjugated polymers for electronic and optoelectronic applications .
Palladium-Catalyzed Direct 5-Arylation of Thiophenes
2-Bromo-5-methylthiophene can be used in ligand-less palladium-catalyzed direct 5-arylation of thiophenes at low catalyst loadings .
Safety And Hazards
Future Directions
properties
IUPAC Name |
2-bromo-5-methylthiophene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H5BrS/c1-4-2-3-5(6)7-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ACDLOOGOFKSUPO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H5BrS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70227308 |
Source
|
| Record name | 2-Bromo-5-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70227308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
177.06 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Bromo-5-methylthiophene | |
CAS RN |
765-58-2 |
Source
|
| Record name | 2-Bromo-5-methylthiophene | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=765-58-2 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Bromo-5-methylthiophene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000765582 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 2-Bromo-5-methylthiophene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70227308 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2-bromo-5-methylthiophene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.011.046 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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